Cas no 1936143-64-4 (2-(2,6-Difluoro-4-methylphenyl)-2-fluoroacetic acid)

• Product Name: 2-(2,6-Difluoro-4-methylphenyl)-2-fluoroacetic acid
• CAS No: 1936143-64-4
• MF: C₉H₇F₃O₂
• MW: 204.145893335342
• CID: 5704098
• PubChem ID: 130873549
• Update Time: 2025-06-10

2-(2,6-Difluoro-4-methylphenyl)-2-fluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-Difluoro-4-methylphenyl)-2-fluoroacetic acid
• EN300-1138825
• 1936143-64-4
• 2-(2,6-Difluoro-4-methylphenyl)-2-fluoroaceticacid
• Benzeneacetic acid, α,2,6-trifluoro-4-methyl-

• Inchi： 1S/C9H7F3O2/c1-4-2-5(10)7(6(11)3-4)8(12)9(13)14/h2-3,8H,1H3,(H,13,14)
• InChI Key： XIYHUWJBNQETKL-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1C(=CC(C)=CC=1F)F

Computed Properties

• Exact Mass: 204.03981395g/mol
• Monoisotopic Mass: 204.03981395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.381±0.06 g/cm3(Predicted)
• Boiling Point: 265.4±35.0 °C(Predicted)
• pka: 1.66±0.10(Predicted)

Additional information on 2-(2,6-Difluoro-4-methylphenyl)-2-fluoroacetic acid

Research Brief on 2-(2,6-Difluoro-4-methylphenyl)-2-fluoroacetic Acid (CAS: 1936143-64-4): Recent Advances and Applications

2-(2,6-Difluoro-4-methylphenyl)-2-fluoroacetic acid (CAS: 1936143-64-4) is a fluorinated aromatic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, mechanistic insights, and emerging applications in drug discovery.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of 2-(2,6-Difluoro-4-methylphenyl)-2-fluoroacetic acid as a building block for the synthesis of selective kinase inhibitors. The researchers demonstrated that the compound's fluorine atoms and carboxylic acid moiety enable precise interactions with target proteins, enhancing binding affinity and selectivity. The study reported a series of derivatives with promising activity against tyrosine kinase receptors, suggesting potential applications in oncology.

In addition to its role in kinase inhibition, recent work has explored the compound's utility in prodrug design. A 2024 paper in Bioorganic & Medicinal Chemistry Letters described the development of ester prodrugs derived from 2-(2,6-Difluoro-4-methylphenyl)-2-fluoroacetic acid, which exhibited improved bioavailability and targeted delivery in preclinical models. The study highlighted the compound's metabolic stability and its ability to serve as a versatile scaffold for optimizing pharmacokinetic properties.

Mechanistic studies have also shed light on the compound's interactions with biological systems. Nuclear magnetic resonance (NMR) and X-ray crystallography data revealed that the fluorine substituents play a critical role in stabilizing molecular conformations and facilitating hydrogen bonding with protein targets. These insights have informed the rational design of next-generation therapeutics leveraging this chemical scaffold.

Looking ahead, ongoing research is focusing on expanding the applications of 2-(2,6-Difluoro-4-methylphenyl)-2-fluoroacetic acid in areas such as neurodegenerative disease therapeutics and anti-inflammatory agents. Early-stage investigations suggest that its derivatives may modulate key pathways involved in neuroprotection and immune regulation, opening new avenues for drug development.

In conclusion, 2-(2,6-Difluoro-4-methylphenyl)-2-fluoroacetic acid (CAS: 1936143-64-4) represents a promising chemical entity with diverse applications in medicinal chemistry. Its unique structural features, combined with recent advancements in synthetic methodologies and mechanistic understanding, position it as a valuable tool for the discovery of novel therapeutics. Future research will likely continue to explore its full potential, addressing current challenges such as selectivity optimization and in vivo efficacy.